Cas no 27115-49-7 (3-Methyl Hippuric Acid)

• Product Name: 3-Methyl Hippuric Acid
• CAS No: 27115-49-7
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD00044399
• CID: 268902
• PubChem ID: 99223
• Update Time: 2025-06-13

3-Methyl Hippuric Acid Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(3-methylbenzoyl)-
• N-(m-Toluoyl)glycine
• 2-[(3-methylbenzoyl)amino]acetic acid
• 3-Methyl Hippuric Ac
• 3-Methyl Hippuric Acid
• 3-Methylbenzoylglycine
• m-methylbenzoylglycine
• m-Methylhippuric acid
• m-Toluric acid
• N-(3-Methylbenzoyl)glycine
• N-m-Toluoyl-glycin
• 3-Methylhippuric Acid
• 2-(3-Methylbenzamido)acetic acid
• Glycine, N-(3-methylbenzoyl)-
• meta-Methylhippuric acid
• Hippuric acid, m-methyl-
• YKAKNMHEIJUKEX-UHFFFAOYSA-N
• W60W59C1G5
• 2-[(3-methylphenyl)formamido]acetic acid
• 2-[(3-methylphenyl)carbonylamino]acetic acid
• Maybridge1_006562
• Oprea1_856142
• T0312
• CS-0137677
• m-Toluric Acid-d7
• Q22132798
• SCHEMBL1285808
• D85923
• CHEMBL456202
• UNII-W60W59C1G5
• EN300-16947
• [(3-Methylbenzoyl)amino]acetic acid #
• FT-0638674
• CHEBI:68500
• 27115-49-7
• NSC201735
• InChI=1/C10H11NO3/c1-7-3-2-4-8(5-7)10(14)11-6-9(12)13/h2-5H,6H2,1H3,(H,11,14)(H,12,13
• NSC-201735
• AKOS000264625
• MFCD00044399
• NS00014687
• DTXSID90181579
• TOLURIC ACID, M-
• SY051315
• 3-METHYLHIPPURICACID
• HIPPURIC ACID, 3-METHYL-
• A877026
• 3_MethylHippuricAcid
• NSC 201735
• 2-(3-Methylbenzamido)aceticacid
• Z56827661
• 3-Methylhippuric acid, 98%
• HMS560C06
• M-3780
• VZY
• N-(3-methylbenzene-1-carbonyl)glycine
• STL140665
• N-[(3-methylphenyl)carbonyl]glycine
• DB-047165

• MDL： MFCD00044399
• Inchi： 1S/C10H11NO3/c1-7-3-2-4-8(5-7)10(14)11-6-9(12)13/h2-5H,6H2,1H3,(H,11,14)(H,12,13)
• InChI Key： YKAKNMHEIJUKEX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)NCC(=O)O

Computed Properties

• Exact Mass: 193.07400
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.2307 (rough estimate)
• Melting Point: 138.0 to 142.0 deg-C
• Boiling Point: 329.41°C (rough estimate)
• Refractive Index: 1.5300 (estimate)
• PSA: 66.40000
• LogP: 1.20030
• Solubility: Not determined

3-Methyl Hippuric Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Methyl Hippuric Acid

Introduction to 3-Methyl Hippuric Acid (CAS No: 27115-49-7)

3-Methyl Hippuric Acid, with the chemical formula C₉H₉NO₃, is a significant compound in the field of pharmaceutical chemistry and biochemistry. Its CAS number, 27115-49-7, uniquely identifies it in scientific literature and industrial applications. This compound has garnered attention due to its role as a metabolite and its potential applications in diagnostic and therapeutic contexts.

The structure of 3-Methyl Hippuric Acid consists of a hippuric acid backbone with a methyl group substituent at the third carbon position. This structural feature imparts unique chemical properties that make it useful in various biochemical pathways and interactions. The compound is primarily known for its excretion in urine, often as a result of the metabolism of certain aromatic amino acids, such as phenylalanine and tyrosine.

In recent years, 3-Methyl Hippuric Acid has been extensively studied for its implications in metabolic disorders and drug metabolism. Research has shown that elevated levels of this compound in urine can be indicative of certain enzymatic activities or dietary influences. For instance, studies have linked increased excretion of 3-Methyl Hippuric Acid to conditions involving increased phenylalanine metabolism, which has implications for diagnosing and monitoring metabolic syndromes.

One of the most compelling areas of research involving 3-Methyl Hippuric Acid is its role in environmental toxicology. The compound has been identified as a biomarker for exposure to certain environmental pollutants, particularly those that are aromatic or contain nitrogen heterocycles. This makes it a valuable tool in assessing exposure levels and potential health risks associated with environmental contaminants. Recent studies have demonstrated its utility in monitoring communities living near industrial sites where aromatic compounds are prevalent.

The pharmaceutical industry has also explored the potential of 3-Methyl Hippuric Acid as an intermediate in drug synthesis. Its structural properties allow it to serve as a precursor for more complex molecules, making it useful in the development of novel therapeutic agents. Additionally, researchers have investigated its potential as an active pharmaceutical ingredient (API) itself, particularly in contexts where modulation of phenylalanine metabolism could be therapeutically beneficial.

Diagnostic applications of 3-Methyl Hippuric Acid have been another focus of recent research. The ability to quantitatively measure this compound in biological samples has opened up new avenues for non-invasive diagnostic tools. For example, urinary tests for 3-Methyl Hippuric Acid have shown promise in early detection of certain metabolic disorders and in monitoring the efficacy of treatments aimed at correcting these conditions. This has significant implications for personalized medicine approaches.

The synthesis of 3-Methyl Hippuric Acid is another area where advancements have been made. Researchers have developed more efficient and environmentally friendly methods for producing this compound on an industrial scale. These methods often involve catalytic processes that minimize waste and energy consumption, aligning with the growing emphasis on sustainable chemistry practices. Such innovations not only improve the availability of 3-Methyl Hippuric Acid but also reduce its environmental footprint.

Future research directions for 3-Methyl Hippuric Acid are likely to expand into exploring its role in more complex biological systems. For instance, studies are underway to understand how this compound interacts with other metabolites and how these interactions influence overall metabolic health. Additionally, investigations into its potential use as a therapeutic agent or adjunct therapy are expected to gain momentum.

The regulatory landscape for compounds like 3-Methyl Hippuric Acid continues to evolve, with increasing emphasis on safety and efficacy standards. As research uncovers more about its applications and potential risks, regulatory bodies will need to adapt guidelines to ensure that its use is both beneficial and safe for consumers and patients.

In conclusion, 3-Methyl Hippuric Acid (CAS No: 27115-49-7) is a multifaceted compound with significant implications in metabolic health, environmental toxicology, pharmaceutical synthesis, and diagnostics. Its unique chemical properties and biological relevance make it a subject of intense scientific interest. As research progresses, the full potential of this compound is expected to be realized across multiple domains of science and medicine.